{2-[(3-Aminopyridin-2-yl)amino]phenyl}(phenyl)methanone

• CAS No.: 83166-01-2
• Molecular Formula: C18H15N3O
• Molecular Weight: 289.3 g/mol
• IUPAC Name: [2-[(3-aminopyridin-2-yl)amino]phenyl]-phenylmethanone
• InChI: InChI=1S/C18H15N3O/c19-15-10-6-12-20-18(15)21-16-11-5-4-9-14(16)17(22)13-7-2-1-3-8-13/h1-12H,19H2,(H,20,21)
• InChI Key: JKOYHSGPAKBGAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=CC=C2NC3=C(C=CC=N3)N

Description

{2-[(3-Aminopyridin-2-yl)amino]phenyl}(phenyl)methanone is a useful research compound. Its molecular formula is C18H15N3O and its molecular weight is 289.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of 39.4 g (0.20 mole) of 2-aminobenzophenone and 28.3 g (0.22 mole) of 3-amino-2-chloropyridine was heated at 180° C. under nitrogen atmosphere for 1.5 hr. The mixture was allowed to cool somewhat and 200 ml of methylene chloride was added slowly. After stirring for 3 hr and standing overnight at room temperature, 40.1 g of solid was filtered off and recrystallized twice from methanolisopropyl ether giving 4.3 g, presumably the hydrochloride salt; m.p. 187°-90° C. This solid was dissolved in a mixture of water-methanol, basified with 3 N sodium hydroxide and extracted with methylene chloride. The combined methylene chloride extracts were dried over magnesium sulfate and evaporated under reduced pressure. The residue was recrystallized from isopropyl ether (charcoal) to give 2.1 g of product; m.p. 91°-3° C. Drying prior to analysis was overnight at room temperature/0.02 mm Hg.